N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide

• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: N-[3-(oxolan-2-ylmethoxy)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H18N2O3/c20-17(13-4-2-8-18-11-13)19-14-5-1-6-15(10-14)22-12-16-7-3-9-21-16/h1-2,4-6,8,10-11,16H,3,7,9,12H2,(H,19,20)
• InChI Key: HFWBVGSEFYALNX-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC2=CC=CC(=C2)NC(=O)C3=CN=CC=C3

Description

N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide, commonly referred to as THF-NMN, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. THF-NMN is a derivative of nicotinamide mononucleotide (NMN), which is a precursor of nicotinamide adenine dinucleotide (NAD+). NAD+ is an essential coenzyme that plays a crucial role in cellular metabolism, DNA repair, and aging.

Mechanism of Action

THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide works by increasing NAD+ levels in cells. NAD+ is an essential coenzyme that plays a crucial role in cellular metabolism. NAD+ levels decline with age, which can lead to a decline in cellular function and an increase in age-related diseases. THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide increases NAD+ levels by activating enzymes that are involved in the biosynthesis of NAD+.
Biochemical and Physiological Effects
THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide has been shown to have several biochemical and physiological effects. THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide increases NAD+ levels in cells, which can improve mitochondrial function and cellular metabolism. This can lead to a reduction in age-related diseases and an increase in lifespan. THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide has also been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide has several advantages for lab experiments. It is readily available in large quantities and has a high purity. THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide is also stable under normal laboratory conditions, making it easy to handle and store.
However, there are also limitations to using THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide in lab experiments. THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide is a relatively new compound, and its long-term effects are not fully understood. There is also a lack of standardized protocols for using THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide in lab experiments, which can lead to variations in results.

Future Directions

There are several future directions for research on THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide. One area of research is to further understand the mechanism of action of THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide and how it increases NAD+ levels in cells. This can lead to the development of more effective therapies for age-related diseases.
Another area of research is to investigate the long-term effects of THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide on cellular function and lifespan. This can provide valuable insights into the potential applications of THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide in anti-aging research.
Conclusion
THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide increases NAD+ levels in cells, which can improve mitochondrial function and cellular metabolism. THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide has several advantages for lab experiments, but there are also limitations to using THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide. There are several future directions for research on THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide, including further understanding its mechanism of action and investigating its long-term effects on cellular function and lifespan.

Synthesis Methods

The synthesis of THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide involves the reaction of N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide with tetrahydrofuran (THF) and formaldehyde. The reaction is carried out under mild conditions and yields a high purity product. The synthesis method has been optimized to produce THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide in large quantities, making it readily available for research purposes.

Scientific Research Applications

THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide has been extensively studied for its potential applications in various fields. In the field of anti-aging research, THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide has been shown to increase NAD+ levels in cells, which can improve mitochondrial function and cellular metabolism. This can lead to a reduction in age-related diseases and an increase in lifespan.
THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. THF-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]nicotinamide has been shown to improve cognitive function and reduce neuronal damage in animal models of these diseases.